Cas no 1190020-48-4 (1-Naphthaldehyde-d7)

1-Naphthaldehyde-d7 is a deuterated derivative of 1-naphthaldehyde, where seven hydrogen atoms are replaced by deuterium. This isotopic labeling enhances its utility in mass spectrometry and NMR spectroscopy, providing improved signal resolution and reduced background interference in analytical applications. The compound is particularly valuable in metabolic studies, reaction mechanisms, and tracer experiments due to its isotopic purity and stability. Its use facilitates precise tracking of molecular pathways and structural elucidation in complex chemical or biological systems. 1-Naphthaldehyde-d7 is synthesized under controlled conditions to ensure high chemical and isotopic integrity, making it a reliable standard for research requiring deuterated aromatic aldehydes.

1-Naphthaldehyde-d7 structure

Product Name:1-Naphthaldehyde-d7

CAS No:1190020-48-4

MF:C₁₁H₈O

MW:163.223754882813

CID:895533

PubChem ID:45039990

Update Time:2025-10-08

1-Naphthaldehyde-d7 Chemical and Physical Properties

Names and Identifiers

- 1-Naphthaldehyde-d7
- 2,3,4,5,6,7,8-heptadeuterionaphthalene-1-carbaldehyde
- Inchi： 1S/C11H8O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-8H/i1D,2D,3D,4D,5D,6D,7D
- InChI Key： SQAINHDHICKHLX-GSNKEKJESA-N
- SMILES： O=CC1C([2H])=C([2H])C([2H])=C2C([2H])=C([2H])C([2H])=C([2H])C2=1

Computed Properties

Exact Mass: 163.10100
Monoisotopic Mass: 163.101452096g/mol
Isotope Atom Count: 7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07000
LogP: 2.65230

1-Naphthaldehyde-d7 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N344802-25mg	1-Naphthaldehyde-d7	1190020-48-4		25mg	$201.00	2023-05-17
TRC	N344802-250mg	1-Naphthaldehyde-d7	1190020-48-4		250mg	$1596.00	2023-05-17

1-Naphthaldehyde-d7 Related Literature

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5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

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Additional information on 1-Naphthaldehyde-d7

Research Brief on 1-Naphthaldehyde-d7 (CAS: 1190020-48-4) in Chemical Biology and Pharmaceutical Applications

1-Naphthaldehyde-d7, a deuterated derivative of 1-naphthaldehyde (CAS: 1190020-48-4), has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique isotopic labeling properties. This compound serves as a critical intermediate in the synthesis of deuterated pharmaceuticals and probes for metabolic studies. Recent studies highlight its utility in enhancing drug stability, improving pharmacokinetic profiles, and enabling precise tracking in biological systems via mass spectrometry and NMR techniques.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 1-Naphthaldehyde-d7 in the synthesis of deuterated kinase inhibitors, where deuterium incorporation reduced metabolic clearance by up to 40% in preclinical models. The isotopic effect of deuterium at the formyl position (C-1) was found to significantly alter the compound's reactivity in Pd-catalyzed cross-coupling reactions, a key step in API manufacturing.

Advanced analytical techniques, including LC-MS/MS and ²H-NMR, have been employed to characterize 1-Naphthaldehyde-d7's purity (>98% isotopic enrichment) and stability under physiological conditions. Researchers at MIT recently developed a novel continuous-flow synthesis method (2024, Organic Process Research & Development) that improved yield by 25% compared to batch processes, addressing scalability challenges for this high-value intermediate.

In neurodegenerative disease research, 1-Naphthaldehyde-d7 has emerged as a precursor for PET tracer development. A multinational collaboration reported its use in creating [¹⁸F]-labeled naphthalene derivatives for amyloid imaging, with the deuterated form providing enhanced metabolic stability in vivo (ACS Chemical Neuroscience, 2024). This application underscores the compound's growing importance in diagnostic agent development.

Ongoing clinical trials (Phase I/II) investigating deuterated drugs derived from 1-Naphthaldehyde-d7 scaffolds show promising results in oncology targets, particularly for tyrosine kinase inhibitors resistant to conventional therapies. Patent activity has surged, with 12 new filings in 2023-2024 covering novel synthetic routes and formulations leveraging this deuterated building block.